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Compound of Interest

Compound Name: PHT-427

Cat. No.: B7881768

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, logistical, and operational information for the proper
handling and disposal of PHT-427, a dual inhibitor of Akt and phosphoinositide-dependent
protein kinase-1 (PDPK1). Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Chemical and Safety Data

PHT-427 is a potent research chemical used in studies of the PI3K/Akt signaling pathway.[1][2]
[3] Below is a summary of its key chemical and safety properties.
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Property Value Reference

) 4-dodecyl-N-1,3,4-thiadiazol-2-
Chemical Name _ [11[3]
yl-benzenesulfonamide

Synonyms Akt Inhibitor X1V [1]
CAS Number 1191951-57-1 [1]
Molecular Formula C20H31N302S:2

Molecular Weight 409.61 g/mol [2]

DMSO: 82 mg/mL (200.19

Solubilit
y mM), Water: Insoluble

GHS Classification (DC
Chemicals): Acute toxicity, Oral
(Category 4), H302; Acute
aguatic toxicity (Category 1),
H400; Chronic aquatic toxicity

Hazard Classifications (Category 1), H410. GHS [1114]
Classification (Cayman
Chemical): The substance is
not classified, according to the
Globally Harmonized System
(GHS).

Note on Conflicting Hazard Information: Safety Data Sheets (SDS) from different suppliers
provide conflicting classifications. While one source indicates no significant hazard, another
classifies PHT-427 as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1][4] It is imperative to handle and dispose of PHT-427 with caution, adhering to the
more stringent guidelines to ensure safety.

Proper Disposal Procedures

Due to the classification of PHT-427 as very toxic to aquatic life by at least one supplier, it is
crucial to avoid environmental release.[4] Do not dispose of PHT-427 down the drain or in
regular trash.
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Step-by-Step Disposal Protocol:

o Segregation: Keep PHT-427 waste separate from other chemical waste streams to avoid
incompatible mixtures.

» Containerization:
o Collect solid PHT-427 waste in a clearly labeled, sealed container.

o For solutions of PHT-427, use a dedicated, leak-proof container. If the solvent is
hazardous (e.g., DMSO), the container must be appropriate for that solvent.

o The first rinse of any glassware that has contained PHT-427 must be collected as
hazardous waste.[5]

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"PHT-427," and the associated hazards (e.g., "Acutely Toxic," "Aquatic Hazard").

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.[6]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal company. Dispose of the
contents and container at an approved waste disposal plant.[4]

Signaling Pathway and Mechanism of Action

PHT-427 is a dual inhibitor that binds to the pleckstrin homology (PH) domain of both Akt and
PDPKZ1.[2][3] This binding action prevents their translocation to the plasma membrane, thereby
inhibiting the PI3K/Akt signaling pathway, which is crucial for cell proliferation and survival.[2][7]
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Caption: PHT-427 inhibits the PI3K/Akt pathway by targeting the PH domains of Akt and
PDPK1.

Experimental Protocols Overview

PHT-427 has been utilized in various experimental settings to investigate its antitumor
properties. While specific, step-by-step protocols are proprietary to the conducting laboratories,
the methodologies employed in published research are summarized below.
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In Vitro Experiments

» Kinase Inhibition Assays: The inhibitory activity of PHT-427 on Akt and PDPK1 is quantified
using kinase assays. The half-maximal inhibitory concentration (IC50) has been determined
in various cancer cell lines, such as an IC50 of 8.6 uM in BXxPC-3 cells.[2]

o Cell Proliferation Assays: The effect of PHT-427 on cancer cell growth is measured using
assays like the MTT or SRB assay. For instance, it has shown antiproliferative effects in
Panc-1 cells with an IC50 of 65 pM.[2]

o Apoptosis Assays: PHT-427's ability to induce programmed cell death is assessed through
methods such as Annexin V staining or TUNEL assays.[2]

e Western Blotting: This technique is used to measure the phosphorylation status of Akt,
PDPKZ1, and their downstream targets to confirm the mechanism of action of PHT-427 within
the cell.[7]

In Vivo Experiments

o Xenograft Models: PHT-427 has demonstrated significant antitumor activity in various mouse
xenograft models.[2] In these studies, human cancer cells (e.g., BXPC-3 pancreatic, MCF-7
breast, A-549 lung) are implanted in immunocompromised mice.[2] The mice are then
treated with PHT-427 (e.g., at doses of 125 to 250 mg/kg), and tumor growth is monitored
over time.[2]

e Pharmacokinetic Studies: To understand its absorption, distribution, metabolism, and
excretion, PHT-427 is administered to animals, and its concentration in plasma is measured
over time using techniques like HPLC-MS.

This guide is intended to provide a foundation for the safe and effective use of PHT-427 in a
research setting. Always consult your institution's specific safety protocols and the most recent
Safety Data Sheet from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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